N-(furan-2-ylmethyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide
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Description
N-(furan-2-ylmethyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C14H11N3O4S and its molecular weight is 317.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
N-(1-Naphthyl)furan-2-carboxamide was synthesized through a process involving the coupling of naphthalen-1-amine with furan-2-carbonyl chloride, followed by treatment with P2S5 in toluene to obtain thioamide. This compound was oxidized to synthesize 2-(furan-2-yl)benzo[e][1,3]benzothiazole, which underwent various electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017).
Inhibition of NQO2 Enzyme
Non-symmetrical furan amidines, including compounds structurally related to N-(furan-2-ylmethyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide, have been evaluated as potent inhibitors of the NQO2 enzyme. These inhibitors show potential for applications in cancer chemotherapy and malaria treatment. The structure-activity relationship was explored by modifying the furan ring and the amidine group, resulting in various analogues (Alnabulsi et al., 2018).
Heterocyclic Compound Synthesis
N-(Furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine serves as a precursor in the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles. These compounds are synthesized through alkylation and cyclization reactions, demonstrating the versatility of this compound in producing various heterocyclic compounds (El-Essawy & Rady, 2011).
Antimicrobial Activities
New azole derivatives, starting from furan-2-carbohydrazide, have been synthesized and displayed activity against various microorganisms. These compounds, related to the chemical structure , show promise in the development of new antimicrobial agents (Başoğlu et al., 2013).
Therapeutic Potential
Oxadiazole or furadiazole derivatives, which are structurally related to this compound, have been identified as possessing a broad range of biological activities. These activities include antibacterial, anti-mycobacterial, antitumor, antiviral, and antioxidant properties, highlighting the therapeutic potential of such compounds (Siwach & Verma, 2020).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(thiophene-3-carbonylamino)-1,3-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O4S/c18-12(9-3-5-22-8-9)17-14-16-11(7-21-14)13(19)15-6-10-2-1-4-20-10/h1-5,7-8H,6H2,(H,15,19)(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGDCHDJLNOIPSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)C2=COC(=N2)NC(=O)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.